Cas no 1781758-46-0 (5-bromo-2-(piperazin-1-yl)phenol)

• Product Name: 5-bromo-2-(piperazin-1-yl)phenol
• CAS No: 1781758-46-0
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6239699
• PubChem ID: 82623487
• Update Time: 2025-05-22

5-bromo-2-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(piperazin-1-yl)phenol
• 1781758-46-0
• GS1459
• EN300-1907283

• Inchi： 1S/C10H13BrN2O/c11-8-1-2-9(10(14)7-8)13-5-3-12-4-6-13/h1-2,7,12,14H,3-6H2
• InChI Key： QACSNRSLNVFNRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)N1CCNCC1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-bromo-2-(piperazin-1-yl)phenol

Recent Advances in the Study of 5-bromo-2-(piperazin-1-yl)phenol (CAS: 1781758-46-0) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-(piperazin-1-yl)phenol (CAS: 1781758-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a phenol group substituted with a bromine atom and a piperazine moiety, exhibits unique chemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its role as a building block in medicinal chemistry, particularly in the synthesis of compounds targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 5-bromo-2-(piperazin-1-yl)phenol as a precursor for the development of serotonin receptor modulators. The research team demonstrated that derivatives of this compound exhibited high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting potential applications in the treatment of depression and anxiety disorders. The study employed molecular docking simulations and in vitro binding assays to validate the interactions between the synthesized derivatives and their target receptors, providing valuable insights into structure-activity relationships.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the antibacterial properties of 5-bromo-2-(piperazin-1-yl)phenol derivatives. The study found that certain structural modifications to the core scaffold resulted in compounds with potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. These findings are particularly significant given the growing global threat of antimicrobial resistance, highlighting the compound's potential as a starting point for novel antibiotic development.

From a synthetic chemistry perspective, advances in the preparation of 5-bromo-2-(piperazin-1-yl)phenol have been reported in several recent publications. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact through greener chemistry approaches. This methodological advancement is crucial for scaling up production and facilitating further pharmacological evaluation of this compound and its derivatives.

Ongoing research continues to explore the broader applications of 5-bromo-2-(piperazin-1-yl)phenol in drug discovery. Preliminary results from unpublished studies suggest potential utility in neurodegenerative disease research, with some derivatives showing neuroprotective effects in cellular models of Alzheimer's disease. Additionally, computational studies have identified this scaffold as a potential candidate for the development of kinase inhibitors, expanding its possible therapeutic applications to oncology.

As research progresses, the unique chemical properties of 5-bromo-2-(piperazin-1-yl)phenol (CAS: 1781758-46-0) continue to reveal new opportunities in pharmaceutical development. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives position this compound as an important focus area in contemporary medicinal chemistry research. Future studies are expected to further elucidate its mechanism of action and optimize its pharmacological profile for specific therapeutic applications.